Cas no 1368182-05-1 (2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine)

• Product Name: 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine
• CAS No: 1368182-05-1
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5265994
• Update Time: 2026-03-09

2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolo[2,1-f][1,2,4]triazin-5-ylethanamine
• 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine

• Inchi： 1S/C8H10N4/c9-3-1-7-2-4-12-8(7)5-10-6-11-12/h2,4-6H,1,3,9H2
• InChI Key： JXIASLGVMJWDEE-UHFFFAOYSA-N
• SMILES： N12C=CC(CCN)=C1C=NC=N2

Additional information on 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine

Comprehensive Overview of 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine (CAS No. 1368182-05-1)

The compound 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine (CAS No. 1368182-05-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrrolotriazine derivative is characterized by a fused bicyclic system, combining a pyrrole ring with a 1,2,4-triazine moiety, which is further functionalized with an ethylamine side chain. Such structural motifs are often associated with diverse pharmacological properties, making this compound a valuable scaffold in drug discovery.

In recent years, the scientific community has shown increasing interest in pyrrolotriazine-based compounds, particularly due to their relevance in targeting protein kinases and other enzymes involved in cellular signaling pathways. The 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine structure is frequently explored in the context of cancer therapeutics, neurodegenerative diseases, and anti-inflammatory agents. Researchers are actively investigating its potential as a small-molecule inhibitor or modulator of key biological targets, aligning with the growing demand for precision medicine and personalized treatment strategies.

The synthesis of CAS No. 1368182-05-1 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring its structural integrity for further applications.

From a commercial perspective, 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine is often categorized as a high-value intermediate or building block in medicinal chemistry. Its demand is driven by pharmaceutical companies and contract research organizations (CROs) focusing on fragment-based drug design and combinatorial chemistry. The compound's compatibility with parallel synthesis and structure-activity relationship (SAR) studies further enhances its utility in lead optimization processes.

Environmental and regulatory considerations for CAS No. 1368182-05-1 are also critical topics. While not classified as hazardous under current guidelines, proper handling and storage protocols are recommended to maintain stability. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader industry shift toward green chemistry principles and sustainable practices.

In summary, 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-amine represents a versatile and scientifically intriguing molecule with wide-ranging applications. Its continued study holds promise for addressing unmet medical needs and advancing innovative therapeutic strategies, making it a focal point in contemporary chemical and biomedical research.